3,4-Dihydroxy-4-(1-hydroxy-4-methylpentyl)-2-(3-methylbutanoyl)-5-(3-methylbutyl)cyclopent-2-en-1-one
Description
This cyclopentenone derivative features a complex stereochemical arrangement with multiple substituents: a 1-hydroxy-4-methylpentyl group at position 4, a 3-methylbutanoyl moiety at position 2, and a 3-methylbutyl chain at position 3. The dihydroxy groups at positions 3 and 4 contribute to its polarity, while the ketone at position 1 defines its core structure. The compound’s enantiomeric purity and stereochemistry are critical for its biological activity, particularly in modulating metabolic pathways such as PPARγ and GPR120, as suggested by pharmaceutical research on analogous derivatives .
Properties
CAS No. |
22748-58-9 |
|---|---|
Molecular Formula |
C21H36O5 |
Molecular Weight |
368.5 g/mol |
IUPAC Name |
3,4-dihydroxy-4-(1-hydroxy-4-methylpentyl)-2-(3-methylbutanoyl)-5-(3-methylbutyl)cyclopent-2-en-1-one |
InChI |
InChI=1S/C21H36O5/c1-12(2)7-9-15-19(24)18(16(22)11-14(5)6)20(25)21(15,26)17(23)10-8-13(3)4/h12-15,17,23,25-26H,7-11H2,1-6H3 |
InChI Key |
FUTYYOXQMQKWGM-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CCC1C(=O)C(=C(C1(C(CCC(C)C)O)O)O)C(=O)CC(C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below highlights key structural differences and similarities between the target compound and related analogs:
Key Observations:
- Unsaturation vs. Saturation: The compound contains unsaturated pent-3-enyl and but-2-enyl groups, which may reduce stability compared to the saturated 4-methylpentyl and 3-methylbutyl chains in the target compound .
- Enantiomeric Purity: Both the target compound and derivatives emphasize enantiomeric purity, which enhances receptor binding specificity and pharmacological efficacy .
Q & A
Q. What are the recommended synthetic strategies for constructing the cyclopentenone core with multiple stereocenters in this compound?
Methodological Answer: The synthesis of this polyfunctional cyclopentenone derivative requires a multi-step approach:
- Core Formation : Use a cyclization reaction (e.g., Nazarov or Pauson–Khand reaction) to build the cyclopentenone ring. For example, hydroxyacetone and aldehydes can serve as precursors under proline-catalyzed conditions to achieve stereoselective cyclization .
- Substituent Introduction : Sequential alkylation/acylation reactions (e.g., Grignard additions or Friedel–Crafts acylation) can introduce the 3-methylbutanoyl and 3-methylbutyl groups. Protecting groups (e.g., silyl ethers) are critical to manage reactivity of hydroxyl groups during these steps.
- Stereochemical Control : Chiral auxiliaries or asymmetric catalysis (e.g., organocatalysts) are recommended to establish stereocenters, particularly at the 1-hydroxy-4-methylpentyl moiety.
Q. Which spectroscopic and analytical techniques are most effective for structural confirmation of this compound?
Methodological Answer:
- NMR Spectroscopy : Use high-resolution ¹H and ¹³C NMR with 2D techniques (COSY, HSQC, HMBC) to resolve overlapping signals from the cyclopentenone core and branched substituents. For example, HMBC can confirm carbonyl connectivity in the 3-methylbutanoyl group .
- X-ray Crystallography : Single-crystal X-ray analysis is definitive for resolving stereochemistry, as demonstrated for structurally similar cyclopentenones in crystallography studies .
- Mass Spectrometry : High-resolution MS (HRMS-ESI or MALDI-TOF) verifies molecular weight and fragmentation patterns of hydroxylated and acylated groups.
Q. How should researchers assess the compound’s stability under experimental storage conditions?
Methodological Answer:
- Accelerated Stability Testing : Store the compound at varying temperatures (4°C, 25°C, 40°C) and humidity levels (e.g., 60% RH) over 4–12 weeks. Monitor degradation via HPLC or LC-MS, focusing on hydrolytic cleavage of ester groups (e.g., 3-methylbutanoyl) or oxidation of hydroxyl moieties.
- Light Sensitivity : Conduct UV-Vis spectroscopy under controlled light exposure to detect photodegradation pathways.
Advanced Research Questions
Q. How can contradictions in stereochemical assignments from NMR and computational models be resolved?
Methodological Answer:
- Comparative Analysis : Cross-validate NMR-derived coupling constants (e.g., -values for vicinal protons) with density functional theory (DFT)-calculated values. Tools like Gaussian or ORCA can simulate NMR spectra for proposed stereoisomers .
- Dynamic Effects : Account for conformational flexibility using molecular dynamics (MD) simulations, as rigid structures may not reflect solution-state behavior.
- Chiral Derivatization : Convert the compound into diastereomers via chiral reagents (e.g., Mosher’s acid) to simplify NMR interpretation.
Q. What computational approaches are suitable for predicting biological interactions of this compound?
Methodological Answer:
- Molecular Docking : Use software like AutoDock Vina or Discovery Studio to model interactions with target proteins (e.g., enzymes or receptors). Focus on hydrogen bonding with hydroxyl groups and hydrophobic interactions with methyl substituents .
- ADMET Prediction : Apply tools like SwissADME or admetSAR to estimate absorption, toxicity, and metabolic pathways. Pay attention to the compound’s logP (lipophilicity) and potential for cytochrome P450-mediated oxidation.
Q. How can enantioselective synthesis be optimized for the 1-hydroxy-4-methylpentyl substituent?
Methodological Answer:
- Catalyst Screening : Test chiral catalysts (e.g., Jacobsen’s thiourea or Sharpless epoxidation catalysts) in asymmetric aldol or Michael addition reactions.
- Kinetic Resolution : Use enzymatic methods (e.g., lipases or esterases) to separate enantiomers during ester hydrolysis steps.
- In Situ Monitoring : Employ circular dichroism (CD) spectroscopy or chiral HPLC to track enantiomeric excess (ee) during reaction progression.
Data Contradiction Analysis
Q. How should researchers address discrepancies between predicted and observed reactivity in hydroxyl group functionalization?
Methodological Answer:
- Reevaluate Reaction Conditions : Test alternative solvents (e.g., DMF vs. THF) or catalysts (e.g., Lewis acids like BF₃·OEt₂) to mitigate steric hindrance from bulky substituents.
- Computational Modeling : Use DFT to calculate activation energies for proposed reaction pathways. Compare with experimental yields to identify kinetic vs. thermodynamic control .
Q. What strategies reconcile conflicting toxicity data from in vitro and in vivo studies?
Methodological Answer:
- Dose-Response Refinement : Conduct tiered testing using the Quantitative Risk Assessment (QRA2) framework for sensitization, adjusting for metabolic activation differences between models .
- Metabolite Profiling : Identify and quantify metabolites (e.g., via LC-MS/MS) to determine if in vitro systems lack key metabolic enzymes present in vivo.
Methodological Tables
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
